Cas no 1540370-13-5 (4-(4-Chloro-2-fluorophenyl)butan-2-one)

4-(4-Chloro-2-fluorophenyl)butan-2-one is a fluorinated aromatic ketone with a molecular formula of C₁₀H₁₀ClFO. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its distinct structure, featuring both chloro and fluoro substituents on the phenyl ring, enhances reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. The ketone functionality provides a reactive site for further derivatization, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions and high purity make it suitable for precision applications in research and industrial settings. The compound’s well-defined properties ensure consistent performance in synthetic workflows.
4-(4-Chloro-2-fluorophenyl)butan-2-one structure
1540370-13-5 structure
Product Name:4-(4-Chloro-2-fluorophenyl)butan-2-one
CAS No:1540370-13-5
MF:C10H10ClFO
MW:200.637205600739
MDL:MFCD23853051
CID:4609114
PubChem ID:80200153
Update Time:2025-10-20

4-(4-Chloro-2-fluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Chloro-2-fluorophenyl)butan-2-one
    • AKOS018762232
    • CS-W004239
    • EN300-1968496
    • MFCD23853051
    • 1540370-13-5
    • MDL: MFCD23853051
    • Inchi: 1S/C10H10ClFO/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-6H,2-3H2,1H3
    • InChI Key: YPMJYPOEWFTHPY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)F)CCC(C)=O

Computed Properties

  • Exact Mass: 200.0404208g/mol
  • Monoisotopic Mass: 200.0404208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1

4-(4-Chloro-2-fluorophenyl)butan-2-one Pricemore >>

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